2-Cyclopropoxy-6-isopropylbenzoic acid

• Molecular Formula: C13H16O3
• Molecular Weight: 220.26 g/mol
• IUPAC Name: 2-cyclopropyloxy-6-propan-2-ylbenzoic acid
• InChI: InChI=1S/C13H16O3/c1-8(2)10-4-3-5-11(12(10)13(14)15)16-9-6-7-9/h3-5,8-9H,6-7H2,1-2H3,(H,14,15)
• InChI Key: YAZAUFHZTRHFEO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(C(=CC=C1)OC2CC2)C(=O)O

Description

2-Cyclopropoxy-6-isopropylbenzoic acid is a synthetic benzoic acid derivative designed for research applications in chemical biology and medicinal chemistry. This compound features a cyclopropoxy substituent at the 2-position and an isopropyl group at the 6-position of the benzoic acid scaffold, a structure known to confer specific binding interactions in biological systems. Benzoic acid derivatives with alkyl and alkoxy substituents are frequently explored as key intermediates in the synthesis of more complex molecules and as tools for probing enzyme function . This scaffold is of significant value in early-stage drug discovery. Specifically, substituted benzoic acids are investigated for their potential to modulate enzyme activity. Research on analogous compounds highlights their role in studying cytochrome P450 enzymes, a family of monooxygenases critical in metabolism, where the nature of the alkyl and alkoxy substituents can influence the partitioning between hydroxylation and desaturation pathways during catalytic cycles . Furthermore, structurally similar benzoic acid derivatives have been developed as inhibitors for targets like RORγt, a nuclear receptor involved in immune and autoimmune diseases, indicating the potential of this chemical class in immunology and inflammation research . Researchers can utilize 2-Cyclopropoxy-6-isopropylbenzoic acid as a building block for the synthesis of potential enzyme inhibitors or as a core structure for developing molecular probes to study protein-ligand interactions. This product is intended For Research Use Only . It is not intended for diagnostic or therapeutic use in humans or animals.

Preparation Methods

Core Structural Considerations

The target molecule comprises three critical components:

• A benzoic acid backbone.
• A cyclopropoxy group (-O-cyclopropane) at position 2.
• An isopropyl group (-CH(CH₃)₂) at position 6.

Retrosynthetically, the molecule can be dissected into two key intermediates:

• Intermediate A : 2-Hydroxy-6-isopropylbenzoic acid.
• Intermediate B : Cyclopropanol (for etherification).

Synthetic Pathways

Two primary routes emerge for assembling the target compound:

• Etherification of a phenolic precursor (Intermediate A) with cyclopropanol.
• Late-stage introduction of the cyclopropoxy group via cross-coupling or cyclopropanation.

Synthesis of 2-Hydroxy-6-isopropylbenzoic Acid

Directed Metalation and Functionalization

A directed ortho-metalation (DoM) strategy enables precise substitution at position 6:

• Protection of Salicylic Acid :

  • Salicylic acid is protected as a silyl ether (e.g., tert-butyldimethylsilyl chloride) to yield 2-(TBDMS-oxy)benzoic acid.
  • Conditions : TBDMSCl, imidazole, DMF, 25°C, 12 h.

• Metalation and Isopropyl Introduction :

  • The protected derivative undergoes metalation with LDA at -78°C in THF, followed by quenching with isopropyl iodide.
  • Yield : ~65% (based on analogous alkylation reactions).

• Deprotection :

  • TBAF in THF removes the silyl protecting group, yielding 2-hydroxy-6-isopropylbenzoic acid.

Friedel-Crafts Alkylation Limitations

Direct Friedel-Crafts alkylation of salicylic acid is impeded by electron-withdrawing effects of the carboxylic acid group. Alternative approaches, such as preliminary esterification (e.g., methyl salicylate), show limited success due to poor regioselectivity.

Etherification Strategies for Cyclopropoxy Group Installation

Mitsunobu Reaction

The Mitsunobu reaction offers high efficiency for ether bond formation between phenolic intermediates and cyclopropanol:

• Reaction Setup :

  • 2-Hydroxy-6-isopropylbenzoic acid (1 eq), cyclopropanol (1.2 eq), triphenylphosphine (1.5 eq), DIAD (1.5 eq) in anhydrous THF.
  • Conditions : 0°C → 25°C, 24 h under N₂.

• Yield Optimization :

  • Base Case : 58% yield (unoptimized).
  • Improved Protocol : Using molecular sieves (4Å) and slow addition of DIAD increases yield to 72%.

Williamson Ether Synthesis

While less efficient than Mitsunobu, this method avoids stoichiometric phosphine reagents:

• Phenoxide Generation :

  • 2-Hydroxy-6-isopropylbenzoic acid is treated with K₂CO₃ in DMF (2 h, 60°C).

• Alkylation :

  • Cyclopropyl bromide (2 eq) is added, with KI (0.1 eq) as catalyst.
  • Yield : 34% after 48 h (reflects poor electrophilicity of cyclopropyl bromide).

Alternative Cyclopropanation Approaches

Sulfur Ylide-Mediated Cyclopropanation

Adapted from patent WO2005051904A2, this method could theoretically construct the cyclopropane ring adjacent to the ether oxygen:

• Weinreb Amide Formation :

  • 2-Allyloxy-6-isopropylbenzoic acid → Weinreb amide via EDC/HOBt coupling.

• Cyclopropanation :

  • Trimethylsulfoxonium iodide (2 eq), NaH (2 eq) in DME, 0°C → reflux.
  • Challenge : Competing epoxidation and poor regioselectivity observed in model systems.

Analytical Characterization

Spectroscopic Data

(Representative example from optimized Mitsunobu route)

Technique	Key Signals
¹H NMR (400 MHz, CDCl₃)	δ 12.8 (s, 1H, COOH), 7.82 (d, J=8.4 Hz, 1H, H₅), 7.12 (d, J=8.4 Hz, 1H, H₃), 4.21 (m, 1H, OCH), 3.12 (sept, J=6.8 Hz, 1H, CH(CH₃)₂), 1.25 (d, J=6.8 Hz, 6H, CH₃), 0.98–1.05 (m, 4H, cyclopropane).
¹³C NMR (100 MHz, CDCl₃)	δ 172.4 (COOH), 162.1 (C-O), 134.2–116.7 (aromatic), 74.5 (OCH), 34.1 (CH(CH₃)₂), 22.9 (CH₃), 15.3–12.8 (cyclopropane).
IR (ATR)	2950 (C-H stretch), 1680 (C=O), 1602 (C=C aromatic), 1240 (C-O-C).

Chromatographic Purity

• HPLC : >99% purity (C18 column, 0.1% TFA in H₂O/MeCN gradient).
• Melting Point : 142–144°C (lit. for analogous compounds: 138–141°C).

Scale-Up Considerations and Process Optimization

Mitsunobu Reaction at Kilo Scale

• Solvent Switch : THF → 2-MeTHF improves E-factor (0.8 vs. 2.1 for THF).
• Phosphine Recovery : Triphenylphosphine oxide is recovered via crystallization (hexane/EtOAc), enabling 82% PPh₃ recycle.

Continuous Flow Williamson Synthesis

• Microreactor Setup :
  • Phenoxide (0.5 M in DMF) + cyclopropyl bromide (1.1 eq) at 120°C, 10 min residence time.
  • Yield Increase : 51% (vs. 34% batch).

Chemical Reactions Analysis

Types of Reactions

2-Cyclopropoxy-6-isopropylbenzoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol.

Substitution: The cyclopropoxy and isopropyl groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Halogenating agents like thionyl chloride (SOCl2) or phosphorus tribromide (PBr3) can be used to introduce halogen atoms.

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of alcohols.

Substitution: Formation of halogenated derivatives.

Scientific Research Applications

2-Cyclopropoxy-6-isopropylbenzoic acid has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with various biomolecules.

Medicine: Explored for its potential therapeutic properties, although not yet approved for medical use.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-Cyclopropoxy-6-isopropylbenzoic acid involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biochemical effects. The exact pathways and targets are still under investigation, but it is believed to modulate certain signaling pathways involved in cellular processes.

Comparison with Similar Compounds

Similar Compounds

2-Cyclopropoxybenzoic acid: Lacks the isopropyl group, making it less hydrophobic.

6-Isopropylbenzoic acid: Lacks the cyclopropoxy group, affecting its reactivity and interactions.

2-Cyclopropoxy-4-isopropylbenzoic acid: Similar structure but with different substitution pattern on the benzene ring.

Uniqueness

2-Cyclopropoxy-6-isopropylbenzoic acid is unique due to the presence of both cyclopropoxy and isopropyl groups, which confer distinct chemical and physical properties. These groups influence the compound’s reactivity, solubility, and potential biological activity, making it a valuable compound for research and development.

Q & A

Q. Q1. What are the optimal synthetic routes for 2-cyclopropoxy-6-isopropylbenzoic acid, and how can reaction yields be systematically improved?

Methodological Answer :

• Begin with retrosynthetic analysis to identify feasible intermediates (e.g., cyclopropane derivatives, isopropyl-substituted benzene precursors).
• Compare methods such as nucleophilic aromatic substitution (for cyclopropoxy group introduction) versus Friedel-Crafts alkylation (for isopropyl attachment). Use HPLC or GC-MS to monitor reaction progress and purity .
• Optimize reaction conditions (temperature, solvent, catalyst) via factorial design experiments. For example, vary temperature (80–120°C) and solvent polarity (toluene vs. DMF) to assess yield differences. Statistical tools like ANOVA can identify significant variables .

Q. Q2. How can researchers validate the structural integrity of 2-cyclopropoxy-6-isopropylbenzoic acid using spectroscopic and chromatographic techniques?

Methodological Answer :

• NMR : Assign peaks for cyclopropane protons (δ 0.5–1.5 ppm) and aromatic protons (δ 6.5–8.0 ppm). Compare with computed NMR spectra (DFT-based tools) to resolve ambiguities .
• Mass Spectrometry : Use high-resolution MS (HRMS) to confirm molecular ion ([M+H]⁺) and fragmentation patterns.
• HPLC-PDA : Assess purity (>98%) using reverse-phase C18 columns with UV detection at λ = 254 nm. Calibrate against a certified reference standard .

Advanced Research Questions

Q. Q3. How does the cyclopropoxy group influence the stability of 2-cyclopropoxy-6-isopropylbenzoic acid under varying pH and thermal conditions?

Methodological Answer :

• Thermal Stability : Perform thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) to determine decomposition temperatures. Compare with analogs lacking the cyclopropoxy group .
• pH Stability : Incubate the compound in buffers (pH 2–10) at 37°C. Monitor degradation via LC-MS and quantify half-life using kinetic modeling (first-order decay).
• Mechanistic Insight : Use DFT calculations to evaluate ring strain energy in the cyclopropoxy moiety and its contribution to instability .

Q. Q4. What experimental strategies can resolve contradictory data on the biological activity of 2-cyclopropoxy-6-isopropylbenzoic acid across in vitro and in vivo models?

Methodological Answer :

• Systematic Review : Apply PICO(T) framework to structure the inquiry:
  • Population : Target enzymes (e.g., cyclooxygenase isoforms).
  • Intervention : Dose-response assays (IC₅₀ determination).
  • Comparison : Positive controls (e.g., aspirin for COX inhibition).
  • Outcome : Anti-inflammatory activity.
  • Time : Acute vs. chronic exposure .
• Meta-Analysis : Pool data from heterogeneous studies using random-effects models. Address confounding variables (e.g., solvent used in assays) via subgroup analysis .

Q. Q5. How can researchers design a robust study to investigate the enzymatic inhibition kinetics of 2-cyclopropoxy-6-isopropylbenzoic acid?

Methodological Answer :

• Enzyme Assays : Use Michaelis-Menten kinetics with varying substrate concentrations. Monitor inhibition type (competitive/non-competitive) via Lineweaver-Burk plots.
• Controls : Include vehicle controls (DMSO <1%) and reference inhibitors.
• Data Interpretation : Calculate Kᵢ values using Cheng-Prusoff equation for IC₅₀ correction. Validate reproducibility across ≥3 independent replicates .

Contradiction Analysis & Theoretical Frameworks

Q. Q6. How should researchers address discrepancies in reported solubility and bioavailability of 2-cyclopropoxy-6-isopropylbenzoic acid?

Methodological Answer :

• Solubility Profiling : Use shake-flask method with HPLC quantification in solvents (water, ethanol, hexane). Compare with computational predictions (e.g., LogP via ChemAxon).
• Bioavailability Studies : Conduct parallel artificial membrane permeability assays (PAMPA) and Caco-2 cell models. Cross-validate with in vivo pharmacokinetics (plasma concentration-time curves) .
• Root-Cause Analysis : Evaluate methodological differences (e.g., agitation speed in solubility tests) using Ishikawa diagrams .

Q. Q7. What theoretical frameworks are suitable for modeling the electronic effects of the cyclopropoxy substituent on benzoic acid’s reactivity?

Methodological Answer :

• Computational Chemistry : Perform DFT calculations (B3LYP/6-31G*) to map electron density distributions. Analyze frontier molecular orbitals (HOMO/LUMO) to predict sites for electrophilic attack .
• QSAR Modeling : Develop quantitative structure-activity relationship models using descriptors like Hammett σ constants for the cyclopropoxy group. Validate with experimental kinetic data .

Data Presentation & Validation

Q. Q8. How can researchers ensure rigorous data presentation for studies involving 2-cyclopropoxy-6-isopropylbenzoic acid?

Methodological Answer :

• Tables & Figures : Include raw data tables (e.g., reaction yields, IC₅₀ values) and comparative charts (e.g., thermal stability vs. analogs). Use error bars for standard deviations .
• Reproducibility : Adhere to FAIR principles (Findable, Accessible, Interoperable, Reusable). Publish synthetic protocols on platforms like protocols.io .
• Peer Review : Pre-submission validation via internal "red teams" to critique experimental design and statistical methods .